2-Aminoadamantan-1-ol

• CAS RN: 17744-02-4
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 2-aminoadamantan-1-ol
• InChI: InChI=1S/C10H17NO/c11-9-8-2-6-1-7(3-8)5-10(9,12)4-6/h6-9,12H,1-5,11H2
• InChI Key: PRJMANGDYDEYMM-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3N)O
• synonyms: 2-Aminoadamantan-1-ol

Description

Ethephon, also known as 2-chloroethylphosphonic acid, is a plant growth regulator widely used in agriculture. It is a colorless liquid that is highly soluble in water and many organic solvents. Ethephon is primarily used to promote fruit ripening, abscission, and other growth processes in various crops, including cotton, wheat, coffee, and pineapples .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethephon is synthesized through the reaction of 2-chloroethanol with phosphorus trichloride and water. The reaction proceeds as follows:

$$\text{ClCH}_2\text{CH}_2\text{OH} + \text{PCl}_3 + \text{H}_2\text{O} \rightarrow \text{ClCH}_2\text{CH}_2\text{P(O)(OH)}_2 + \text{HCl}$$ClCH2​CH2​OH+PCl3​+H2​O→ClCH2​CH2​P(O)(OH)2​+HCl

The reaction is typically carried out under controlled conditions to ensure the complete conversion of reactants to the desired product .

Industrial Production Methods

In industrial settings, ethephon is produced by reacting 2-chloroethanol with phosphorus trichloride in the presence of water. The reaction mixture is heated to around 90°C to facilitate the reaction. The resulting product is then purified through distillation and crystallization to obtain high-purity ethephon .

Chemical Reactions Analysis

Types of Reactions

Ethephon undergoes several types of chemical reactions, including:

Hydrolysis: Ethephon hydrolyzes in water to release ethylene gas, which is the active agent responsible for its plant growth-regulating properties.

Decomposition: At higher pH levels, ethephon decomposes to release ethylene and phosphoric acid.

Common Reagents and Conditions

Hydrolysis: Ethephon hydrolyzes readily in aqueous solutions, especially under acidic conditions.

Decomposition: The decomposition of ethephon is facilitated by alkaline conditions, leading to the release of ethylene.

Major Products Formed

The primary product formed from the hydrolysis and decomposition of ethephon is ethylene gas, which acts as a potent plant growth regulator .

Scientific Research Applications

Ethephon has a wide range of scientific research applications, including:

Agriculture: Ethephon is extensively used to promote fruit ripening, enhance fruit abscission, and regulate plant growth in crops such as cotton, wheat, coffee, and pineapples.

Biology: Ethephon is used to study the effects of ethylene on plant physiology and development.

Medicine: Ethephon has been studied for its potential use as a butyrylcholinesterase inhibitor, which could have implications for the treatment of neurological disorders.

Industry: Ethephon is used in the rubber industry to stimulate latex production in rubber trees.

Mechanism of Action

Ethephon acts by releasing ethylene gas upon hydrolysis. Ethylene is a natural plant hormone that regulates various physiological processes, including fruit ripening, abscission, and senescence. The molecular targets of ethylene include ethylene receptors and downstream signaling pathways that modulate gene expression and cellular responses .

Comparison with Similar Compounds

Ethephon is unique among plant growth regulators due to its ability to release ethylene gas. Similar compounds include:

Aminoethoxyvinylglycine: An ethylene biosynthesis inhibitor used to delay fruit ripening and abscission.

Naphthalene Acetic Acid: A synthetic auxin used to promote root formation and prevent premature fruit drop.

Ethephon’s ability to release ethylene directly makes it particularly effective for applications requiring rapid and controlled ethylene release .

Synthesis routes and methods

Procedure details

2-Oxa-4-azatetracyclo[6.3.1.16,10.01,5]tridecan-3-one (76 mg, 0.395 mmol) in 1,4-dioxane (1 mL) was stirred with 5 M aqueous potassium hydroxide at 70° C. for 1 day. After completion of the reaction, the reaction solution was extracted with chloroform, and the organic layer was dried over anhydrous sodium sulfate and evaporated under reduced pressure to give the desired product (70% yield).